Cas no 885518-34-3 (1H-Indole-4,6-dicarboxylic acid)

• Product Name: 1H-Indole-4,6-dicarboxylic acid
• CAS No: 885518-34-3
• Molecular Formula: C₁₀H₇NO₄
• Molecular Weight: 205.16688
• MDL: MFCD07781295
• CID: 840691
• PubChem ID: 24728035

1H-Indole-4,6-dicarboxylic acid Properties

Names and Identifiers

• 1H-Indole-4,6-dicarboxylic acid
• 4,6-Indoledicarboxylic acid
• CS-0358179
• FT-0767562
• DTXSID60646120
• 885518-34-3
• AKOS022172984
• A935495
• 4,6-Indoledicarboxylic acid
• SCHEMBL2806054
• 1H-Indole-4,6-dicarboxylicacid
• SB15267

• MDL： MFCD07781295
• InChIKey： MRCKESUYLIBIPB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7NO4/c12-9(13)5-3-7(10(14)15)6-1-2-11-8(6)4-5/h1-4,11H,(H,12,13)(H,14,15)
• SMILES： C1=CNC2=CC(=CC(=C12)C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 205.03750770g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.03750770g/mol
• Heavy Atom Count: 15
• Complexity: 291
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 90.4Ų